2-(2-hydroxyethyl)-6,7-dihydro-1H-indeno[6,7,1-def]isoquinoline-1,3(2H)-dione

• IUPAC Name: 6-(2-hydroxyethyl)-6-azatetracyclo[6.5.2.04,15.011,14]pentadeca-1(14),2,4(15),8,10-pentaene-5,7-dione
• InChI: InChI=1S/C16H13NO3/c18-8-7-17-15(19)11-5-3-9-1-2-10-4-6-12(16(17)20)14(11)13(9)10/h3-6,18H,1-2,7-8H2
• InChI Key: GTMDLYKFMFWGBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C3C4=C(C=CC1=C24)C(=O)N(C3=O)CCO
• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol

Description

Isoquinolines are a class of natural alkaloids that demonstrate a wide range of biological activities. They are nitrogen-containing heterocyclic compounds and are considered as important components of many biologically active products. Isoquinoline and quinoline are benzopyridines, which are composed of a benzene ring fused to a pyridine ring.

Synthesis Analysis

Isoquinoline derivatives can be synthesized by several methods. In 1900, Gabriel and Colman proposed a method that involved phthalimide as the raw material and proceeded via rearrangement upon strong alkaline conditions leading to isoquinoline derivatives. In 1911, Swiss chemists Ame Pictet and Theodor Spengler reported a method in which tetrahydroisoquinoline was obtained from beta-arylethylamine and carbonyl compounds by cyclization and condensation in the presence of hydrogen chloride.

Molecular Structure Analysis

Isoquinoline is a structural isomer of quinoline. The isoquinoline ring in these natural compounds derives from the aromatic amino acid tyrosine.

Chemical Reactions Analysis

Isoquinoline is a weak base, with a pKa of 5.14. It protonates to form salts upon treatment with strong acids, such as HCl. It forms adducts with Lewis acids, such as BF3.

Physical And Chemical Properties Analysis

Isoquinoline is a colorless hygroscopic liquid at temperatures above its melting point with a penetrating, unpleasant odor. It crystallizes in the form of platelets that have a low solubility in water but dissolve well in ethanol, acetone, diethyl ether, carbon disulfide, and other common organic solvents.

Future Directions

The synthesis of isoquinoline derivatives is a hot topic in organic and medicinal chemistry that needs the development of new strategies. Some of those have already been implemented via semi-synthesis or total synthesis.